![molecular formula C17H15BrN4O2 B2832292 N-(5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl)-4-(dimethylamino)benzamide CAS No. 897735-85-2](/img/structure/B2832292.png)
N-(5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl)-4-(dimethylamino)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl)-4-(dimethylamino)benzamide, also known as BODIPY, is a fluorescent dye that has gained significant attention in scientific research due to its unique properties. BODIPY is synthesized using a simple and efficient method, making it a popular choice for researchers in various fields.
Scientific Research Applications
Significance of 1,3,4-Oxadiazole in New Drug Development
1,3,4-Oxadiazole derivatives have shown a wide range of pharmacological properties, positioning them as significant in the field of medicinal chemistry. These compounds have been explored for various biological activities, including antiviral, anti-inflammatory, antitumor, and antioxidative effects. The presence of the 1,3,4-oxadiazole moiety in molecules is beneficial for binding with enzymes and receptors due to its structural similarity with bioactive molecules like carboxylic acids and esters, which enables weak but effective interactions in biological systems. This makes 1,3,4-oxadiazoles a promising scaffold for the development of new therapeutic agents with potential applications in treating a variety of diseases (Rana et al., 2020).
Applications in Optoelectronic Materials
Compounds containing the 1,3,4-oxadiazole ring have also found applications in optoelectronic materials due to their unique electronic properties. These materials are being investigated for use in electronic devices, luminescent elements, photoelectric conversion elements, and image sensors. The incorporation of the 1,3,4-oxadiazole and similar heterocyclic moieties into π-extended conjugated systems has been shown to create novel materials for optoelectronic applications, demonstrating the versatility of these compounds beyond pharmaceuticals (Lipunova et al., 2018).
properties
IUPAC Name |
N-[5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl]-4-(dimethylamino)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15BrN4O2/c1-22(2)14-9-5-11(6-10-14)15(23)19-17-21-20-16(24-17)12-3-7-13(18)8-4-12/h3-10H,1-2H3,(H,19,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FBQUHHZOKKEROL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=CC=C(C=C1)C(=O)NC2=NN=C(O2)C3=CC=C(C=C3)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15BrN4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
387.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.